N-[4-(diethylamino)phenyl]-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-[4-(diethylamino)phenyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H21N3O2/c1-5-19(6-2)14-9-7-13(8-10-14)17-16(20)15-11(3)18-21-12(15)4/h7-10H,5-6H2,1-4H3,(H,17,20)
• InChI Key: CJPRPDNYKGUZQF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C2=C(ON=C2C)C
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• Solubility: >43.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[4-(diethylamino)phenyl]-3,5-dimethyl-4-isoxazolecarboxamide, also known as A-803467, is a selective Nav1.8 sodium channel blocker. It has been extensively studied for its potential therapeutic applications in the treatment of various pain-related disorders. In

Mechanism of Action

N-[4-(diethylamino)phenyl]-3,5-dimethyl-4-isoxazolecarboxamide selectively blocks Nav1.8 sodium channels, which are predominantly expressed in sensory neurons and play a key role in the generation and propagation of action potentials in these neurons. By blocking Nav1.8 sodium channels, this compound reduces the excitability of sensory neurons, thereby reducing pain signaling. This compound has been shown to be highly selective for Nav1.8 sodium channels, with little or no effect on other sodium channels.
Biochemical and Physiological Effects:
This compound has been shown to be effective in reducing pain in animal models of various pain-related disorders. It has also been shown to have no effect on normal physiological functions, such as heart rate and blood pressure. This compound has a high therapeutic index, meaning that it is effective at low doses and has minimal side effects.

Advantages and Limitations for Lab Experiments

N-[4-(diethylamino)phenyl]-3,5-dimethyl-4-isoxazolecarboxamide has several advantages for lab experiments. It is highly selective for Nav1.8 sodium channels, which allows for specific targeting of pain-related neurons. It is also effective at low doses, which reduces the risk of toxicity. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer. It also has a short half-life, which requires frequent dosing in animal studies.

Future Directions

There are several future directions for the study of N-[4-(diethylamino)phenyl]-3,5-dimethyl-4-isoxazolecarboxamide. One direction is to explore its potential use in the treatment of other disorders, such as epilepsy and depression. Another direction is to develop more potent and selective Nav1.8 sodium channel blockers based on the structure of this compound. Additionally, the mechanism of action of this compound could be further elucidated to better understand its effects on pain signaling. Finally, clinical trials could be conducted to determine the safety and efficacy of this compound in humans.

Scientific Research Applications

N-[4-(diethylamino)phenyl]-3,5-dimethyl-4-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications in the treatment of various pain-related disorders, including neuropathic pain, inflammatory pain, and cancer pain. It has been shown to be effective in reducing pain in animal models of these disorders. This compound has also been studied for its potential use in the treatment of other disorders, such as epilepsy and depression.